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Compound of Interest

Compound Name: Solvent blue 35

Cat. No.: B077152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Solvent Blue 35, a versatile dye

with applications spanning various scientific and industrial fields. This document details its

alternative names and synonyms, summarizes its key physicochemical properties in tabular

format for easy comparison, and presents detailed experimental protocols for its synthesis and

application.

Nomenclature and Identification: Synonyms and
Alternative Names
Solvent Blue 35 is known by a multitude of synonyms and trade names across different

industries and suppliers. Understanding these alternative names is crucial for comprehensive

literature searches and sourcing of the material. The dye is chemically classified as an

anthraquinone derivative.[1]

The most common synonyms and identifiers for Solvent Blue 35 include:

Sudan Blue II[2]

Oil Blue 35[2]

C.I. 61554[3]
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Blue 2N[2]

Blue B

Oil Blue B

Fat Blue B

Additional trade names and supplier-specific designations include ABCOL Blue B, Atlasol Blue

G, Dayglo Solvent Blue 35, Fabrisol Blue G, Hythenn Blue B, Oil Soluble Blue, Oilsol Blue DB,

Polysolve Blue 35, Rosaplast Blue 635, and Spectra Oil Soluble Blue n.

Physicochemical Properties
Solvent Blue 35 is a dark blue powder that is insoluble in water but soluble in many organic

solvents. A summary of its key quantitative properties is presented in the tables below for easy

reference and comparison.

Table 1: Chemical and Physical Properties of Solvent Blue 35

Property Value Reference

CAS Number 17354-14-2

Molecular Formula C₂₂H₂₆N₂O₂

Molecular Weight 350.45 g/mol

Appearance Dark blue powder

Melting Point 120-122 °C

Boiling Point (Predicted) 568.7 ± 50.0 °C

Density (Predicted) 1.179 ± 0.06 g/cm³

LogP 6.1 at 23°C and pH 7

Table 2: Solubility of Solvent Blue 35 in Various Solvents at 20°C
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Solvent Solubility (g/L) Reference

Acetone 13.6

Butyl Acetate 22.3

Methylbenzene (Toluene) 86.3

Dichloromethane 171.3

Ethylalcohol 2.6

Chloroform Slightly soluble

DMSO Slightly soluble (sonicated)

Table 3: Spectroscopic Properties of Solvent Blue 35

Parameter Value Conditions Reference

λmax 648-652 nm in chloroform

Molar Extinction

Coefficient (ε)
≥16000

at 648-652nm in

chloroform at 0.01g/L

Experimental Protocols
This section provides detailed methodologies for key applications of Solvent Blue 35, including

its synthesis, use in biological staining, and as a colorant in plastics.

Synthesis of Solvent Blue 35
The synthesis of Solvent Blue 35 is typically achieved through the condensation of 1,4-

dihydroxyanthraquinone with n-butylamine.

Materials:

1,4-dihydroxyanthraquinone

n-Butylamine
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Aromatic acid (catalyst)

Water

500ml four-necked flask equipped with an electric stirrer, thermometer, and reflux condenser

Procedure:

In the 500ml four-necked flask, combine 35g of 1,4-dihydroxyanthraquinone, 50g of n-

butylamine, 200g of water, and 0.5g of an aromatic acid.

Stir the mixture and heat it to 75°C.

Maintain the reaction at this temperature for 4 hours.

After the reaction is complete, cool the mixture to below 40°C.

Perform suction filtration to collect the product.

Wash the filter cake three times with hot water.

Dry the product to obtain Solvent Blue 35.

This method is reported to yield approximately 44.5g of Solvent Blue 35 with a purity of 99.2%.

Staining of Lipids in Biological Samples
Solvent Blue 35, often under the name Sudan Blue II, is used as a lipophilic stain for the

visualization of lipids, such as triglycerides, in frozen tissue sections.

Materials:

Frozen tissue sections on microscope slides

Solvent Blue 35 staining solution (e.g., saturated solution in 70% ethanol)

Formalin (for fixation)

Propylene glycol
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Nuclear fast red (counterstain)

Aqueous mounting medium (e.g., glycerin jelly)

Procedure:

Fix the frozen sections on the slides with fresh 10% formalin.

Wash the fixed sections with distilled water.

Immerse the slides in propylene glycol for 5 minutes (repeat once).

Incubate the slides in the Sudan Black B (Solvent Blue 35) solution for approximately 7

minutes with agitation.

Differentiate the stain by immersing the slides in 85% propylene glycol for 3 minutes.

Rinse the slides thoroughly with distilled water.

Counterstain with Nuclear Fast Red for 3 minutes.

Wash with tap water, followed by a final rinse in distilled water.

Mount the coverslip using an aqueous mounting medium.

Expected Results: Lipids, such as fat droplets, will be stained a blue-black color.

Application as a Colorant in Plastics
Solvent Blue 35 is widely used to impart a transparent blue color to various plastics due to its

good heat resistance and light fastness.

General Protocol for Polystyrene (PS):

Materials:

Polystyrene (PS) pellets

Solvent Blue 35 powder

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Titanium dioxide (for non-transparent applications)

A suitable mixing/extrusion system

Procedure:

For a transparent coloration, a recommended dosage is 0.02% of Solvent Blue 35 by weight

of the polymer.

For a non-transparent (opaque) coloration, a recommended dosage is 0.025% of Solvent
Blue 35 and 0.1% of titanium dioxide by weight of the polymer.

Thoroughly mix the Solvent Blue 35 powder (and titanium dioxide if applicable) with the

polystyrene pellets to ensure a homogeneous distribution.

Process the mixture through an extruder or injection molding machine at the appropriate

temperature for polystyrene. Solvent Blue 35 has a heat resistance in PS of up to 260°C.

Logical Relationships and Classification
The various names and identifiers for Solvent Blue 35 can be organized to show their

relationships, from its general chemical class to specific commercial names.
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Chemical Identity

Common Names & Identifiers

Example Trade Names

Anthraquinone Dye 1,4-Bis(butylamino)anthracene-9,10-dioneis a CAS: 17354-14-2identified by

Solvent Blue 35

commonly known as

C.I. 61554has Colour Index

Sudan Blue IIalso known as

Oil Blue 35also known as

Fat Blue B

marketed as

Blue 2N

marketed as

Rosaplast Blue 635

marketed as

Click to download full resolution via product page

Caption: Nomenclature and classification of Solvent Blue 35.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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